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Compound of Interest

Compound Name: Platinum--titanium (1/3)

Cat. No.: B15488096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of Pt3Ti (Platinum-Titanium) catalysts against

other common platinum-based bimetallic alloys, including Pt-Co (Platinum-Cobalt), Pt-Ni

(Platinum-Nickel), and Pt-Cu (Platinum-Copper). The comparison focuses on key performance

metrics for three crucial electrochemical reactions: the Oxygen Reduction Reaction (ORR), the

Methanol Oxidation Reaction (MOR), and the Hydrogen Evolution Reaction (HER). The data

presented is collated from various experimental studies, and detailed experimental protocols

are provided to ensure a thorough understanding of the evaluation methods.

Data Presentation: A Quantitative Comparison
The following tables summarize the key performance metrics for Pt3Ti and other Pt-based

bimetallic catalysts. It is important to note that the data is compiled from different research

papers, and therefore, experimental conditions may vary. Direct comparisons are most

accurate when data is taken from the same study.

Oxygen Reduction Reaction (ORR)
The ORR is a critical reaction at the cathode of fuel cells. Key performance indicators include

mass activity (activity per unit mass of platinum) and specific activity (intrinsic activity per

surface area), as well as stability under operating conditions.
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Catalyst
Mass Activity
(A/mg_Pt) @
0.9V vs. RHE

Specific
Activity
(mA/cm²) @
0.9V vs. RHE

ECSA Loss
after AST (%)

Reference
Study Notes

Pt3Ti/C ~0.68 -
Favorable

stability

Data from

studies on

carbon-

supported PtTi

alloys showing

stable PtTi and

intermetallic

Pt3Ti phases.[1]

Pt-Co/C 0.83 -
26.5% (70,000

cycles)

High initial

activity, with

stability

dependent on

the formation of

a Pt-skin layer.[2]

Pt-Ni/C 0.547 -
31.2% (30,000

cycles)

Exhibits high

activity, often

with a core-shell

structure.[3]

Pt-Cu/C
Varies with

composition

Varies with

composition

Dependent on

structure

Performance is

highly dependent

on the Pt:Cu

ratio and the

formation of

ordered phases.

[4]

Commercial Pt/C ~0.19 -
73.7% (70,000

cycles)

Standard

commercial

catalyst used as

a baseline for

comparison.[2]
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Methanol Oxidation Reaction (MOR)
The MOR is the key anodic reaction in direct methanol fuel cells (DMFCs). Important metrics

include the mass activity and the catalyst's resistance to poisoning by intermediate species like

carbon monoxide (CO).
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Catalyst
Mass Activity
(A/mg_Pt)

Onset
Potential (V vs.
RHE)

Stability/CO
Tolerance

Reference
Study Notes

Pt3Ti-TiOx/KB 2.15 Lower than Pt/C
High (~71%

retention)

Amorphous TiOx

enhances activity

and stability.[5]

Pt-Co/C - - -

Data for direct

comparison with

Pt3Ti on MOR is

limited in the

reviewed

literature.

Pt-Ni/C 1.88 Lower than Pt/C
Improved

durability

Surface

reconstruction

during acid

etching can

create highly

active sites.[5]

Pt-Cu/C 2.175 -
High (trace Ir

doping)

Hollow nanoring

structures show

excellent

performance,

with durability

enhanced by Ir

doping.[6]

Commercial Pt/C ~0.30
Higher than

alloys
Lower

Prone to CO

poisoning,

leading to

performance

degradation.[5]

Hydrogen Evolution Reaction (HER)
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The HER is fundamental to water electrolysis for hydrogen production. Performance is typically

evaluated by the overpotential required to achieve a certain current density (e.g., 10 mA/cm²)

and the Tafel slope, which indicates the reaction kinetics.
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Catalyst
Overpotential
@ 10 mA/cm²
(mV)

Tafel Slope
(mV/dec)

Stability
Reference
Study Notes

Pt3Ti/Ti3C2Tx 32.7 32.3
Stable in acidic

solution

In situ formation

on MXene

support leads to

high efficiency.

Pt-Co/C - - -

Specific

comparative data

for HER against

Pt3Ti is not

readily available

in the searched

literature.

Pt-Ni/C - - -

Specific

comparative data

for HER against

Pt3Ti is not

readily available

in the searched

literature.

Pt-Cu/C - - -

Specific

comparative data

for HER against

Pt3Ti is not

readily available

in the searched

literature.

Commercial Pt/C
Higher than

Pt3Ti/Ti3C2Tx
- -

Generally

considered the

benchmark for

HER.
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Experimental Protocols
Standardized experimental protocols are crucial for the accurate and reproducible

benchmarking of catalysts. Below are detailed methodologies for key experiments.

Catalyst Ink Preparation and Thin-Film Electrode
Fabrication

Catalyst Ink Preparation: A specific amount of the catalyst powder (e.g., 5 mg) is dispersed in

a mixture of deionized water, isopropanol, and a small percentage of Nafion® ionomer

solution (typically 5 wt%). The mixture is sonicated in an ice bath for at least 30 minutes to

form a homogeneous ink.[7]

Thin-Film Electrode Preparation: A known volume of the catalyst ink is drop-casted onto a

polished glassy carbon electrode (GCE) of a specific diameter (e.g., 5 mm) and dried under

a controlled atmosphere. The catalyst loading is typically in the range of 10-20 µg_Pt/cm².[7]

Electrochemical Characterization
Electrochemical measurements are typically performed in a three-electrode cell containing an

aqueous electrolyte (e.g., 0.1 M HClO4 for acidic media). The cell consists of the prepared thin-

film electrode as the working electrode, a platinum wire or mesh as the counter electrode, and

a reference electrode (e.g., a reversible hydrogen electrode - RHE).

Cyclic Voltammetry (CV): CV is used to determine the electrochemical active surface area

(ECSA) of the catalyst. The electrolyte is purged with an inert gas (e.g., N2 or Ar). The

potential is cycled between approximately 0.05 V and 1.2 V vs. RHE at a scan rate of 50

mV/s. The ECSA is calculated by integrating the charge in the hydrogen underpotential

deposition (H_upd) region after double-layer correction.[7]

Oxygen Reduction Reaction (ORR) Activity Measurement:

The electrolyte is saturated with high-purity oxygen.

Linear sweep voltammetry (LSV) is performed using a rotating disk electrode (RDE). The

potential is swept from a non-faradaic region (e.g., 1.1 V vs. RHE) to a lower potential

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.osti.gov/pages/biblio/1533527
https://www.osti.gov/pages/biblio/1533527
https://www.osti.gov/pages/biblio/1533527
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(e.g., 0.2 V vs. RHE) at a slow scan rate (e.g., 10 mV/s) with a specific rotation speed

(e.g., 1600 rpm).[7]

The measured current is corrected for background capacitive currents by subtracting a

voltammogram recorded in an N2-saturated electrolyte.

The mass activity and specific activity are calculated from the kinetic current, which is

derived from the Koutecký-Levich equation.

Methanol Oxidation Reaction (MOR) Activity Measurement:

The electrolyte is typically a mixture of an acid (e.g., 0.5 M H2SO4) and methanol (e.g.,

1.0 M CH3OH).

Cyclic voltammetry is performed at a scan rate of 50 mV/s.

The forward peak current density is used to evaluate the MOR activity, and the ratio of the

forward peak current to the reverse peak current provides an indication of the catalyst's

tolerance to carbonaceous intermediates.

Accelerated Stress Tests (ASTs) for Durability:

Objective: To simulate the degradation of the catalyst over an extended period in a shorter

timeframe.

Protocol (Example for ORR): The U.S. Department of Energy (DOE) protocol involves

cycling the electrode potential between a lower potential limit (e.g., 0.6 V) and an upper

potential limit (e.g., 1.0 V) in an N2-saturated electrolyte for a large number of cycles (e.g.,

10,000 or 30,000 cycles).[4][8]

Evaluation: The ECSA and ORR activity are measured before and after the AST to

quantify the degradation.

Mandatory Visualization
Below are diagrams generated using Graphviz (DOT language) to illustrate key workflows and

relationships in catalyst benchmarking.
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Caption: Workflow for benchmarking Pt-based bimetallic alloy catalysts.
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Caption: Experimental workflow for ORR activity measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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